Cas no 2138398-78-2 (3-(4-amino-5-methyl-1H-pyrazol-1-yl)methylphenol)

• Product Name: 3-(4-amino-5-methyl-1H-pyrazol-1-yl)methylphenol
• CAS No: 2138398-78-2
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 6148091
• PubChem ID: 165479691
• Update Time: 2025-06-28

3-(4-amino-5-methyl-1H-pyrazol-1-yl)methylphenol Chemical and Physical Properties

Names and Identifiers

• 3-(4-amino-5-methyl-1H-pyrazol-1-yl)methylphenol
• 2138398-78-2
• EN300-1112550
• 3-[(4-amino-5-methyl-1H-pyrazol-1-yl)methyl]phenol

• Inchi： 1S/C11H13N3O/c1-8-11(12)6-13-14(8)7-9-3-2-4-10(15)5-9/h2-6,15H,7,12H2,1H3
• InChI Key： RSXRECBEKYRVKX-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)CN1C(C)=C(C=N1)N

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-(4-amino-5-methyl-1H-pyrazol-1-yl)methylphenol

Professional Introduction to Compound with CAS No. 2138398-78-2 and Product Name: 3-(4-amino-5-methyl-1H-pyrazol-1-yl)methylphenol

The compound with the CAS number 2138398-78-2 and the product name 3-(4-amino-5-methyl-1H-pyrazol-1-yl)methylphenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of 3-(4-amino-5-methyl-1H-pyrazol-1-yl)methylphenol incorporates a pyrazole core, which is a well-documented heterocyclic scaffold known for its broad spectrum of biological activities. The presence of an amino group at the 4-position and a methyl group at the 5-position of the pyrazole ring further enhances its pharmacological relevance, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the inherent bioactivity of pyrazole derivatives. The compound 3-(4-amino-5-methyl-1H-pyrazol-1-yl)methylphenol is no exception. Its molecular design suggests potential interactions with various biological targets, including enzymes and receptors involved in critical metabolic pathways. This has prompted researchers to explore its pharmacokinetic properties and therapeutic efficacy in preclinical models. The phenolic moiety in the compound's structure also contributes to its potential antioxidant and anti-inflammatory properties, which are highly relevant in the treatment of chronic diseases such as diabetes, cardiovascular disorders, and neurodegenerative conditions.

One of the most compelling aspects of 3-(4-amino-5-methyl-1H-pyrazol-1-yl)methylphenol is its versatility in chemical modifications. The pyrazole ring provides a scaffold that can be easily functionalized to tailor its biological activity. For instance, derivatives of this compound have been investigated for their role in modulating enzyme activity, particularly in the context of metabolic disorders. Studies have shown that modifications at the 4-amino and 5-methyl positions can significantly alter the compound's binding affinity to specific targets, thereby influencing its therapeutic profile. This flexibility makes it an attractive candidate for structure-based drug design.

Recent advancements in computational chemistry have further enhanced the understanding of 3-(4-amino-5-methyl-1H-pyrazol-1-yl)methylphenol's interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to various enzymes and receptors, suggesting multiple potential therapeutic applications. For example, preliminary studies indicate that it may interact with enzymes involved in glucose metabolism, making it a candidate for treating metabolic syndromes. Additionally, its ability to modulate inflammatory pathways has raised interest in its potential use for anti-inflammatory therapies.

The synthesis of 3-(4-amino-5-methyl-1H-pyrazol-1-yl)methylphenol involves multi-step organic reactions that highlight the compound's synthetic accessibility. The process typically begins with the preparation of the pyrazole core, followed by functionalization at the desired positions using established synthetic methodologies. The introduction of the amino group at the 4-position and the methyl group at the 5-position requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic chemistry have enabled more efficient and scalable production methods for this compound, facilitating further research and development.

From a regulatory perspective, 3-(4-amino-5-methyl-1H-pyrazol-1-yl)methylphenol is subject to standard guidelines for pharmaceutical compounds. Its safety profile has been evaluated through preclinical studies, which have assessed its toxicity, pharmacokinetics, and potential side effects. These studies are crucial for determining appropriate dosing regimens and identifying any adverse reactions that may occur during clinical use. The results from these studies will provide valuable insights into how this compound can be safely integrated into therapeutic strategies.

The future prospects for 3-(4-amino-5-methyl-1H-pyrazol-1-yl)methylphenol are promising, given its unique structural features and potential biological activities. Ongoing research aims to explore its efficacy in treating various diseases by optimizing its chemical structure through medicinal chemistry approaches. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development of novel derivatives with enhanced therapeutic properties. Additionally, advancements in drug delivery systems may further improve the bioavailability and targeted action of this compound.

In conclusion, 3-(4-amino-5-methyl-1H-pyrazol-1-ylmethylphenol (CAS No. 2138398-78) represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications. Its unique molecular structure, combined with recent findings from computational and experimental studies, underscores its importance as a lead compound for drug discovery efforts aimed at treating metabolic disorders, inflammation-related diseases, and other conditions where modulation of enzyme activity is beneficial.